Cas no 18193-89-0 (3,5-dimethyl-4-morpholinamine)

3,5-dimethyl-4-morpholinamine structure
3,5-dimethyl-4-morpholinamine structure
Product Name:3,5-dimethyl-4-morpholinamine
CAS No:18193-89-0
MF:C6H14N2O
MW:130.188161373138
CID:2113320
Update Time:2023-11-19

3,5-dimethyl-4-morpholinamine Chemical and Physical Properties

Names and Identifiers

    • 3,5-dimethyl-4-Morpholinamine
    • 3,5-Dimethylmorpholin-4-amine
    • CID 82275269
    • 4-Morpholinamine, 3,5-dimethyl-
    • 3,5-dimethyl-4-morpholinamine
    • Inchi: 1S/C6H14N2O/c1-5-3-9-4-6(2)8(5)7/h5-6H,3-4,7H2,1-2H3
    • InChI Key: BERKOVZFCSNAEZ-UHFFFAOYSA-N
    • SMILES: O1CC(C)N(C(C)C1)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 87.1
  • Topological Polar Surface Area: 38.5

Experimental Properties

  • Density: 0.956±0.06 g/cm3(Predicted)
  • Boiling Point: 159.1±15.0 °C(Predicted)
  • pka: 6?+-.0.60(Predicted)
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